Cas no 693240-77-6 (N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide
• CAS No: 693240-77-6
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5958754
• PubChem ID: 2941936
• Update Time: 2025-06-08

N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide
• N-benzyl-2-[[5-cyano-4-(furan-2-yl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• Acetamide, 2-[[3-cyano-4-(2-furanyl)-1,4,5,6-tetrahydro-6-oxo-2-pyridinyl]thio]-N-(phenylmethyl)-
• MLS000103412
• HMS1428L08
• F1461-0042
• CHEMBL1320550
• AKOS005629777
• N-benzyl-2-{[3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide
• SR-01000264834-1
• SMR000018773
• IFLab1_005882
• MLS000062487
• AKOS005610203
• IDI1_011285
• SR-01000264834
• HMS2340K23
• 693240-77-6
• N-benzyl-2-((3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetamide
• N-benzyl-2-{[3-cyano-4-(furan-2-yl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H17N3O3S/c20-10-15-14(16-7-4-8-25-16)9-17(23)22-19(15)26-12-18(24)21-11-13-5-2-1-3-6-13/h1-8,14H,9,11-12H2,(H,21,24)(H,22,23)
• InChI Key： JWKYTBZRYFGYIS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1NC(=O)CC(C2=CC=CO2)C=1C#N

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 682.1±55.0 °C(Predicted)
• pka: 10.97±0.70(Predicted)

Additional information on N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide (CAS No. 693240-77-6)

N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide (CAS 693240-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a furan-2-yl moiety, a cyano group, and a tetrahydropyridin core, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility and its role as a building block for more complex molecules.

The compound's sulfanyl linkage and benzyl group enhance its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents. This aligns with current trends in precision medicine and targeted therapy, where molecules like N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide are scrutinized for their potential to address unmet medical needs.

From a synthetic perspective, the compound's tetrahydropyridin-2-ylsulfanyl scaffold is noteworthy. It offers a platform for derivatization, enabling the creation of analogs with tailored properties. This is particularly relevant in the context of AI-driven drug design, where computational models predict the bioactivity of such derivatives. The integration of machine learning in chemical research has amplified interest in structurally diverse compounds like this one, as they provide rich datasets for training predictive algorithms.

Another area of exploration is the compound's potential role in green chemistry. Its synthesis often involves eco-friendly catalysts and solvents, resonating with the global push for sustainable practices. Researchers are investigating ways to optimize its production to minimize waste and energy consumption, addressing the environmental impact of chemical manufacturing. This focus on sustainability is a key driver of innovation in the field, as industries strive to meet regulatory standards and consumer expectations.

In addition to its pharmaceutical applications, N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide has been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors in formulation development, especially for oral drug delivery. These attributes are frequently searched by professionals in pharmacokinetics and formulation science, highlighting the compound's relevance in translational research.

The compound's furan-2-yl component also opens doors to materials science applications. Furan derivatives are known for their role in polymer chemistry and renewable materials, making this compound a candidate for interdisciplinary research. As the demand for biodegradable materials grows, molecules with furan rings are increasingly studied for their potential in creating sustainable alternatives to conventional plastics.

Safety and regulatory compliance are paramount in the handling of N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. This aligns with the broader industry emphasis on occupational health and risk management, topics that are highly searched by professionals in chemical safety and regulatory affairs.

In summary, N-benzyl-2-{3-cyano-4-(furan-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide (CAS 693240-77-6) is a multifaceted compound with promising applications in drug discovery, green chemistry, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of AI-augmented chemistry and sustainable development. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.